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Compound of Interest

Compound Name: 1-(Cyanoacetyl)piperidine

Cat. No.: B085081

This technical guide provides a comprehensive overview of 1-(Cyanoacetyl)piperidine, a
versatile chemical intermediate. It is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis. This document details its chemical
identifiers, physical and chemical properties, spectroscopic data, synthesis protocols, and
safety information.

Core Identifiers and Chemical Properties

1-(Cyanoacetyl)piperidine is a derivative of piperidine and cyanoacetic acid. Its core
identifiers and key chemical properties are summarized below for easy reference.
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Identifier Type Value Source

CAS Number 15029-30-8 [L1121[31[4]

3-oxo-3-piperidin-1-
IUPAC Name o [3]
ylpropanenitrile

Piperidine, 1-(cyanoacetyl)-; N-
Other Names o [1112][5]
(2-Cyanoacetyl)piperidine

Molecular Formula CsH12N20 [L1121[31[61[7]
Molecular Weight 152.19 g/mol [31[6]1[7]
Canonical SMILES C1CCN(CC1)C(=0O)CC#N [31[7]

INChl=1S/C8H12N20/c9-5-4-

InChl 8(11)10-6-2-1-3-7-10/h1-4,6-  [1][2][7]
7H2
ANLQHFYDQPMDJY-

InChiKey (L2171

UHFFFAOYSA-N

Physicochemical and Spectroscopic Data

The following tables provide a summary of the key physicochemical and spectroscopic data for
1-(Cyanoacetyl)piperidine.

Table 2: Physicochemical Properties

Property Value Source

Melting Point 87-90°C [6]
Off-white precipitate / Orange

Appearance ] [6][8]
Powder Solid

Purity 295% to 98% [4119]

Table 3: Spectroscopic Data
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Technique Data Source
4.01 ppm (s, 2H), 3.41 ppm

1H NMR (DMSO-de) ("t", 2H), 3.28 ppm ("t", 2H), [6]
1.53 ppm (m, 6H)
Calculated: 152.12, Found:

Mass Spectrometry (FAB, Ar) [6]
152.1
Data available from various

Infrared (IR) techniques (FTIR, ATR-IR, [3][10]

Vapor Phase IR)

Synthesis of 1-(Cyanoacetyl)piperidine

A common and efficient method for the synthesis of 1-(Cyanoacetyl)piperidine involves the

direct reaction of ethyl cyanoacetate with piperidine.

Experimental Protocol: Synthesis via Aminolysis of

Ethyl Cyanoacetate

Materials:

Ethyl cyanoacetate

» Piperidine

» Toluene (for washing)

e Hexane (for washing)

¢ Nitrogen gas supply

o Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

« Filtration apparatus (vacuum)

e Dessicator with concentrated H2SO4
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Procedure:

 In a round-bottom flask under a nitrogen atmosphere, neat piperidine is mixed with neat ethyl
cyanoacetate in a 1.5:1 molar ratio.[6]

e The reaction mixture is stirred at room temperature for 24-60 hours.[6]

e The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by
observing the disappearance of the ethyl cyanoacetate spot. An iodine chamber can be used
for visualization as the compounds lack strong chromophores.[6]

» Upon completion, a thick, off-white precipitate of 1-(Cyanoacetyl)piperidine will have
formed.[6]

e The precipitate is collected by vacuum filtration.

o The collected solid is washed with small portions of toluene (~20 mL) and then hexane (~25
mL).[6]

e The final product is dried in a vacuum desiccator containing concentrated sulfuric acid until
the smell of piperidine is no longer detectable.[6] This method typically yields the product in
high purity (around 92%).[6]

Workup and Purification

Wash with Toluene Dry in Vacuum Dessicator
Vacuum Filtration and Hexane (conc. H2504)

Final Product | RE(SYERLERER)WERGIRES
(Off-white precipitate)

Stir at Room Temperature | _Precipitate Formation
24

(24-60 hours)

Mix (1.5:1 molar ratio)
under Nz atmosphere

Ethyl Cyanoacetate

Click to download full resolution via product page

A flowchart illustrating the synthesis of 1-(Cyanoacetyl)piperidine.
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Safety and Hazard Information

1-(Cyanoacetyl)piperidine is classified as harmful and an irritant. The GHS hazard statements
indicate that it is harmful if swallowed, in contact with skin, or if inhaled, and causes serious eye
irritation.[3][8][9]

Table 4: GHS Hazard Classifications

Hazard Class Category GHS Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
Skin Corrosion/Irritation 2 H315: Causes skin irritation

It is crucial to handle this compound with appropriate personal protective equipment (PPE),
including gloves, protective clothing, and eye protection, in a well-ventilated area.[8][9]

Logical Relationship of Identifiers

The various identifiers for 1-(Cyanoacetyl)piperidine are interconnected and provide a
comprehensive chemical description of the molecule.
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Relationship between different chemical identifiers for 1-(Cyanoacetyl)piperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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